Cas no 2138121-21-6 (3-[Ethyl(2,2,2-trifluoroethyl)amino]-4-methylcyclohexan-1-ol)

• Product Name: 3-[Ethyl(2,2,2-trifluoroethyl)amino]-4-methylcyclohexan-1-ol
• CAS No: 2138121-21-6
• MF: C₁₁H₂₀F₃NO
• MW: 239.277813911438
• CID: 6218779
• PubChem ID: 165498159
• Update Time: 2025-06-11

3-[Ethyl(2,2,2-trifluoroethyl)amino]-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138121-21-6
• EN300-1160059
• 3-[ethyl(2,2,2-trifluoroethyl)amino]-4-methylcyclohexan-1-ol
• 3-[Ethyl(2,2,2-trifluoroethyl)amino]-4-methylcyclohexan-1-ol

• Inchi： 1S/C11H20F3NO/c1-3-15(7-11(12,13)14)10-6-9(16)5-4-8(10)2/h8-10,16H,3-7H2,1-2H3
• InChI Key： YTZCPXKQXMCBHY-UHFFFAOYSA-N
• SMILES： FC(CN(CC)C1CC(CCC1C)O)(F)F

Computed Properties

• Exact Mass: 239.14969875g/mol
• Monoisotopic Mass: 239.14969875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Ethyl(2,2,2-trifluoroethyl)amino]-4-methylcyclohexan-1-ol

Research Briefing on 3-[Ethyl(2,2,2-trifluoroethyl)amino]-4-methylcyclohexan-1-ol (CAS: 2138121-21-6)

The compound 3-[Ethyl(2,2,2-trifluoroethyl)amino]-4-methylcyclohexan-1-ol (CAS: 2138121-21-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological activities, and potential clinical implications.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly in the context of neurological disorders. The presence of the trifluoroethylamino group and the cyclohexanol moiety suggests its potential to interact with neurotransmitter receptors, making it a promising candidate for the development of novel neuroactive drugs. Preliminary in vitro and in vivo studies have demonstrated its efficacy in modulating receptor activity, although further research is needed to fully elucidate its mechanism of action.

The synthesis of 3-[Ethyl(2,2,2-trifluoroethyl)amino]-4-methylcyclohexan-1-ol has been optimized in recent years, with several research groups reporting improved yields and purity through innovative catalytic methods. Notably, the use of asymmetric catalysis has enabled the production of enantiomerically pure forms of the compound, which is critical for its pharmacological evaluation. These advancements in synthetic chemistry have paved the way for more extensive preclinical studies.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for this compound, with good bioavailability observed in animal models. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Researchers are currently exploring structural analogs and prodrug strategies to address these limitations while retaining the compound's therapeutic potential.

In conclusion, 3-[Ethyl(2,2,2-trifluoroethyl)amino]-4-methylcyclohexan-1-ol represents a promising lead compound in the development of novel therapeutics, particularly for neurological indications. Ongoing research efforts are focused on further elucidating its biological targets, optimizing its pharmacokinetic properties, and evaluating its safety profile. The compound's unique chemical structure and preliminary pharmacological data underscore its potential as a valuable tool for both basic research and drug development.